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C-TERMINALLY ENCODED PEPTIDES (CEPs) are a class of small signaling peptides that

have emerged as crucial regulators of plant growth, development, and adaptation to

environmental challenges. Initially characterized for their roles in nitrogen signaling and root

architecture modulation, a growing body of evidence highlights their significant involvement in

mediating responses to a wide array of abiotic stresses, including drought, salinity, osmotic

stress, and nutrient deficiencies. This technical guide provides an in-depth overview of the

current understanding of CEP peptide function in abiotic stress tolerance, with a focus on

quantitative data, experimental methodologies, and the underlying signaling networks.

Quantitative Insights into CEP-Mediated Stress
Responses
The functional roles of CEP peptides in abiotic stress have been elucidated through various

quantitative analyses, including gene expression studies, phenotypic characterizations of

mutants and overexpression lines, and measurements of physiological parameters. The

following tables summarize key quantitative data from seminal studies in the field.

Table 1: Regulation of CEP Gene Expression Under Abiotic Stress
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Plant
Species

CEP Gene
Stress
Condition

Tissue
Fold
Change/Re
gulation

Reference

Arabidopsis

thaliana
AtCEP3

Salinity,

Osmotic

Stress, N-

starvation

Root Upregulated [1][2]

Arabidopsis

thaliana
AtCEP5

Osmotic

Stress (50

mM Mannitol)

Seedling

Overexpressi

on enhances

tolerance

[3]

Oryza sativa

(Rice)

OsCEP8,

OsCEP9,

OsCEP10

Salinity,

Drought
Seedling

Highly

Upregulated
[4]

Oryza sativa

(Rice)
OsCEP3

Cadmium

Stress
Seedling Upregulated [4]

Zea mays

(Maize)
ZmCEP7 Heat Stress Seedling Induced [4]

Medicago

truncatula
MtCEP1

Nitrogen

Deprivation
Seedling

Significantly

Enhanced

Transcript

Abundance

[5]

Cucumis

sativus

(Cucumber)

CsCEP3 Salinity Primary Root
Significantly

Induced
[6]

Solanum

lycopersicum

(Tomato)

SlCEPs
Nitrate/Ammo

nium Status

Roots and

Shoots

Differentially

Regulated
[7][8]

Table 2: Phenotypic Effects of Altered CEP Signaling Under Abiotic Stress
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Plant
Species

Genotype/T
reatment

Stress
Condition

Phenotypic
Change

Quantitative
Effect

Reference

Arabidopsis

thaliana

atcep3

mutant

Various

abiotic

stresses

Enhanced

primary and

lateral root

growth

- [2][4]

Arabidopsis

thaliana

CEP5

Overexpressi

on (CEP5OE)

Osmotic

Stress (50

mM Mannitol)

Increased

rosette size

Significant

difference (p

< 0.01)

[3]

Arabidopsis

thaliana

Synthetic

AtCEP1

application

-
Arrested root

growth
- [8]

Medicago

truncatula

Synthetic

MtCEP1

application

-

Reduced

lateral root

number

~50%

reduction
[9]

Cucumis

sativus

(Cucumber)

Synthetic

CsCEP3

peptide

application

Salinity

Partially

suppresses

growth

inhibition of

primary root

- [10]

Solanum

lycopersicum

(Tomato)

Synthetic

SlCEP9 and

SlCEP11

peptides

Salinity (100

mM NaCl)

Improved root

resistance
- [7]

Table 3: CEP Peptide Impact on Nutrient Uptake Under Stress
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Plant Species
Peptide
Treatment

Nutrient
Change in
Uptake Rate

Reference

Medicago

truncatula
100 nM CEP1 Nitrate 70% increase [5][9]

Medicago

truncatula
1 µM CEP1 Nitrate 140% increase [5][9]

Arabidopsis

thaliana
1 µM AtCEP1

Phosphate,

Sulfate

Significantly

enhanced
[9]

Medicago

truncatula

AtCEP1 and

MtCEP1D1
Nitrate

Significantly

enhanced
[9]

Core Signaling Pathways in CEP-Mediated Stress
Response
CEP peptides exert their effects by binding to leucine-rich repeat receptor-like kinases (LRR-

RLKs) on the cell surface, initiating a downstream signaling cascade. The primary receptors

identified to date are CEP RECEPTOR 1 (CEPR1), also known as XYLEM INTERMIXED WITH

PHLOEM 1 (XIP1), and CEPR2.[3][11] In some contexts, COMPACT ROOT ARCHITECTURE

2 (CRA2) in Medicago truncatula also functions as a CEP receptor.[4][12]

Upon perception by CEPRs in the shoot, a systemic signal is generated involving the

expression of shoot-derived polypeptides, CEP DOWNSTREAM 1 (CEPD1) and CEPD2.[4][7]

These molecules then travel down to the roots to regulate target gene expression, such as

nitrate transporters (NRTs), thereby modulating nutrient uptake in response to nitrogen

demand, a process often linked to stress conditions.[4][9]

Recent studies have also uncovered crosstalk between CEP signaling and other phytohormone

pathways, particularly auxin and abscisic acid (ABA), in the context of abiotic stress. For

instance, CEP5 has been shown to promote osmotic and drought stress tolerance by

stabilizing AUX/IAA transcriptional repressors, thereby attenuating auxin signaling.[3][11][13] In

cucumber, CsCEP3 is suggested to modulate the ABA signaling pathway to alleviate the

inhibitory effects of salinity on root growth.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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